Cas no 14438-32-5 (2-Amino-3,5-dimethylbenzoic acid)

2-Amino-3,5-dimethylbenzoic acid is a substituted benzoic acid derivative featuring amino and methyl functional groups at the 2, 3, and 5 positions of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural properties, including the electron-donating methyl groups and the reactive amino moiety, make it valuable for further functionalization, such as amidation or heterocycle formation. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its well-defined crystalline structure ensures consistent purity and stability, supporting reproducible synthetic applications.
2-Amino-3,5-dimethylbenzoic acid structure
14438-32-5 structure
Product Name:2-Amino-3,5-dimethylbenzoic acid
CAS No:14438-32-5
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD00017099
CID:49794
Update Time:2025-06-14

2-Amino-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3,5-dimethylbenzoic acid
    • 3,5-Dimethylanthranilic acid
    • 14B
    • 2-Amino-3,5-dimethyl-benzoesaeure
    • 3,5-dimethylanthranilic
    • 3,5-dimethylanthranillic acid
    • 3,5-dimethyl-2-aminobenaoic acid
    • 3,5-Dimethyl-2-Amino Benzoic Acid
    • Benzoic acid, 2-amino-3,5-dimethyl-
    • 2-Amino-3,5-dimethylbenzoic acid CAS
    • 3,5-Dimethylanthranilic acid, 2-Carboxy-4,6-dimethylaniline, 4-Amino-5-carboxy-m-xylene
    • 3,5-Dimethylanthranilic acid 98%
    • 2-Amino-3,5-dimethylbenzoic acid,98%
    • 2-Amino-3,5-dimethyl-benzoic acid
    • MDL: MFCD00017099
    • Inchi: 1S/C9H11NO2/c1-5-3-6(2)8(10)7(4-5)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: GIMYRAQQQBFFFJ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C)=CC(C)=C1N)=O
    • BRN: 1101785

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2

Experimental Properties

  • Color/Form: Light brown fiber
  • Density: 1.1603 (rough estimate)
  • Melting Point: 194-196 °C (lit.)
  • Boiling Point: 322°C
  • Flash Point: 148.6℃
  • Refractive Index: 1.5200 (estimate)
  • PSA: 63.32000
  • LogP: 2.16500
  • Solubility: Not determined

2-Amino-3,5-dimethylbenzoic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

2-Amino-3,5-dimethylbenzoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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2-Amino-3,5-dimethylbenzoic acid Production Method

2-Amino-3,5-dimethylbenzoic acid Related Literature

Additional information on 2-Amino-3,5-dimethylbenzoic acid

Comprehensive Overview of 2-Amino-3,5-dimethylbenzoic acid (CAS No. 14438-32-5): Properties, Applications, and Industry Insights

2-Amino-3,5-dimethylbenzoic acid (CAS No. 14438-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This benzoic acid derivative features an amino group and two methyl substituents, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "2-Amino-3,5-dimethylbenzoic acid synthesis", "CAS 14438-32-5 applications", and "buy 2-Amino-3,5-dimethylbenzoic acid", reflecting its commercial and scientific relevance.

The compound’s molecular formula, C9H11NO2, and its crystalline form are key identifiers for lab technicians. Recent trends in green chemistry have spurred interest in optimizing its production methods to reduce environmental impact. Questions such as "Is 2-Amino-3,5-dimethylbenzoic acid biodegradable?" or "sustainable synthesis of CAS 14438-32-5" highlight the intersection of industrial demand and ecological responsibility. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for end-users in the pharmaceutical industry.

In drug development, 2-Amino-3,5-dimethylbenzoic acid serves as a precursor for active pharmaceutical ingredients (APIs), particularly in analgesics and anti-inflammatory agents. Its role in peptide coupling reactions and metal-organic frameworks (MOFs) further expands its utility. Online discussions often explore "CAS 14438-32-5 solubility" or "thermal stability of 2-Amino-3,5-dimethylbenzoic acid", addressing practical challenges in formulation. The compound’s compatibility with polar solvents like ethanol and DMSO makes it a preferred choice for experimental designs.

From a commercial perspective, suppliers emphasize high-purity grades of 14438-32-5 to meet stringent regulatory standards in the cosmetics and agrochemical sectors. Searches for "2-Amino-3,5-dimethylbenzoic acid suppliers" or "bulk pricing for CAS 14438-32-5" reflect procurement needs. Additionally, its potential in catalysis and material science has been explored in peer-reviewed journals, aligning with the growing demand for multifunctional chemical building blocks.

Safety data sheets (SDS) for 2-Amino-3,5-dimethylbenzoic acid provide essential handling guidelines, though it is not classified as hazardous under normal conditions. Queries like "storage conditions for CAS 14438-32-5" or "compatibility with plastic containers" underscore the importance of proper logistics. As industries prioritize cost-effective alternatives, this compound’s balance of performance and affordability positions it favorably in competitive markets.

Emerging applications in bioconjugation and diagnostic reagents have further elevated its profile. For instance, its use in fluorescence labeling techniques answers the rising demand for non-invasive imaging tools in medical research. Researchers also investigate its structure-activity relationships (SAR) to design novel enzyme inhibitors, a hot topic in drug discovery forums.

In summary, 2-Amino-3,5-dimethylbenzoic acid (CAS No. 14438-32-5) exemplifies the synergy between academic inquiry and industrial innovation. Its adaptability across disciplines—from medicinal chemistry to advanced materials—ensures sustained relevance. By addressing frequently asked questions and integrating SEO-optimized keywords, this overview aims to bridge knowledge gaps while enhancing visibility for stakeholders navigating the fine chemicals landscape.

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